Cas no 31470-08-3 (3H-Pyrazol-3-one,1,2-dihydro-5-hydroxy-)

• Product Name: 3H-Pyrazol-3-one,1,2-dihydro-5-hydroxy-
• CAS No: 31470-08-3
• MF: C₃H₄N₂O₂
• MW: 100.076060295105
• CID: 322702
• Update Time: 2024-01-28

3H-Pyrazol-3-one,1,2-dihydro-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,1,2-dihydro-5-hydroxy-
• 1H-Pyrazole-3,5-diol
• 3-Hydroxy-3-pyrazolin-5-one
• 3H-Pyrazol-3-one, 1,2-dihydro-5-hydroxy-

• Inchi： 1S/C3H4N2O2/c6-2-1-3(7)5-4-2/h1H,(H3,4,5,6,7)
• InChI Key： BLZBTELUFMBNLX-UHFFFAOYSA-N
• SMILES： N1C(O)=CC(=O)N1

Computed Properties

• Exact Mass: 100.02732

Experimental Properties

• Density: 1.526±0.06 g/cm3(Predicted)
• PSA: 61.36
• pka: 4.50±1.00(Predicted)